Cas no 2137803-37-1 (Methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate)

Methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate structure
2137803-37-1 structure
Product Name:Methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate
CAS No:2137803-37-1
MF:C15H29NO2
MW:255.396264791489
CID:5751802
PubChem ID:165955357
Update Time:2023-11-14

Methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate Chemical and Physical Properties

Names and Identifiers

    • EN300-738123
    • methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate
    • 2137803-37-1
    • Methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate
    • Inchi: 1S/C15H29NO2/c1-5-15(2,3)12-8-6-11(7-9-12)13(10-16)14(17)18-4/h11-13H,5-10,16H2,1-4H3
    • InChI Key: VBAKBFXAGRIJLT-UHFFFAOYSA-N
    • SMILES: O(C)C(C(CN)C1CCC(CC1)C(C)(C)CC)=O

Computed Properties

  • Exact Mass: 255.219829168g/mol
  • Monoisotopic Mass: 255.219829168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 52.3Ų

Methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-738123-0.05g
methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate
2137803-37-1 95.0%
0.05g
$1056.0 2025-03-11
Enamine
EN300-738123-0.1g
methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate
2137803-37-1 95.0%
0.1g
$1106.0 2025-03-11
Enamine
EN300-738123-0.25g
methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate
2137803-37-1 95.0%
0.25g
$1156.0 2025-03-11
Enamine
EN300-738123-0.5g
methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate
2137803-37-1 95.0%
0.5g
$1207.0 2025-03-11
Enamine
EN300-738123-1.0g
methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate
2137803-37-1 95.0%
1.0g
$1256.0 2025-03-11
Enamine
EN300-738123-2.5g
methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate
2137803-37-1 95.0%
2.5g
$2464.0 2025-03-11
Enamine
EN300-738123-5.0g
methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate
2137803-37-1 95.0%
5.0g
$3645.0 2025-03-11
Enamine
EN300-738123-10.0g
methyl 3-amino-2-[4-(2-methylbutan-2-yl)cyclohexyl]propanoate
2137803-37-1 95.0%
10.0g
$5405.0 2025-03-11
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